Cas no 942009-47-4 (1-(2-chlorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

1-(2-Chlorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a synthetic organic compound featuring a dihydropyridine core functionalized with chlorophenyl and nitrophenyl substituents. Its molecular structure combines a carboxamide linkage with a ketone group, making it a versatile intermediate in pharmaceutical and agrochemical research. The presence of electron-withdrawing nitro and chloro groups enhances its reactivity, particularly in nucleophilic substitution and condensation reactions. This compound is valued for its potential as a precursor in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its crystalline form ensures stability under standard storage conditions, facilitating handling in laboratory settings. Researchers prioritize it for its well-defined synthetic pathway and consistent purity profiles.
1-(2-chlorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide structure
942009-47-4 structure
Product Name:1-(2-chlorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
CAS No:942009-47-4
MF:C19H14ClN3O4
MW:383.785163402557
CID:5503035
Update Time:2025-10-30

1-(2-chlorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, 1-[(2-chlorophenyl)methyl]-1,6-dihydro-N-(4-nitrophenyl)-6-oxo-
    • 1-(2-chlorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
    • Inchi: 1S/C19H14ClN3O4/c20-17-4-2-1-3-13(17)11-22-12-14(5-10-18(22)24)19(25)21-15-6-8-16(9-7-15)23(26)27/h1-10,12H,11H2,(H,21,25)
    • InChI Key: KVJOQZSIIMXSJF-UHFFFAOYSA-N
    • SMILES: C1N(CC2=CC=CC=C2Cl)C(=O)C=CC=1C(NC1=CC=C([N+]([O-])=O)C=C1)=O

Experimental Properties

  • Density: 1.480±0.06 g/cm3(Predicted)
  • Boiling Point: 650.5±55.0 °C(Predicted)
  • pka: 12.41±0.70(Predicted)

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Additional information on 1-(2-chlorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(2-chlorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 942009-47-4)

The compound 1-(2-chlorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 942009-47-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This pyridine derivative is characterized by the presence of a chlorophenyl group and a nitrophenyl moiety, which contribute to its distinct chemical properties. Researchers and industry professionals often search for this compound under keywords such as "pyridine carboxamide derivatives," "nitrophenyl-substituted compounds," and "chlorophenyl methyl analogs," reflecting its relevance in modern scientific inquiries.

In recent years, the demand for heterocyclic compounds like 1-(2-chlorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has surged, driven by their applications in drug discovery and material science. The compound's CAS No. 942009-47-4 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its molecular structure, featuring a 6-oxo-1,6-dihydropyridine core, makes it a candidate for studying enzyme inhibition and receptor modulation, topics frequently explored in AI-driven drug design and computational chemistry platforms.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1-(2-chlorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide?" Synthetic chemists often employ multistep organic reactions, including condensation and cyclization, to achieve high yields of this molecule. Another trending topic is its potential role in green chemistry, where researchers aim to reduce waste and improve sustainability in its production. The nitrophenyl group, in particular, is a focal point for studies on electron-withdrawing effects and photophysical properties, aligning with the growing interest in functional materials.

From a commercial perspective, CAS No. 942009-47-4 is often listed in catalogs of fine chemicals and high-purity intermediates. Suppliers emphasize its use in custom synthesis and research-scale applications, catering to laboratories focused on medicinal chemistry and biomolecular engineering. The compound's stability under standard conditions and compatibility with common solvents like DMSO and acetonitrile further enhance its utility in experimental settings.

In conclusion, 1-(2-chlorophenyl)methyl-N-(4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide represents a versatile building block in modern chemistry. Its CAS No. 942009-47-4 ensures traceability, while its structural motifs open doors to innovations in drug development and material science. As interest in tailored heterocycles grows, this compound will likely remain a subject of cutting-edge research and industrial applications.

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